Cas no 155716-06-6 (Okadaic Acid Ammonium Salt)

Okadaic Acid Ammonium Salt structure

Product Name:Okadaic Acid Ammonium Salt

CAS No:155716-06-6

Molecular Formula:C₄₄H₆₇O₁₃-^.H₄N+

Molecular Weight:822.033440000001

CID:138761

PubChem ID:24898053

Okadaic Acid Ammonium Salt Properties

Names and Identifiers

- 1,7-Dioxaspiro[5.5]undec-10-ene-2-propanoicacid, a,5-dihydroxy-a,2,10-trimethyl-8-[1-methyl-3-[octahydro-8'-hydroxy-6'-[1-hydroxy-3-(3-methyl-2,8-dioxaspiro[5.5]undec-4-yl)butyl]-5-methyl-7'-methylenespiro[furan-2(3H),2'(3'H)-pyrano[3,2-b]pyran]-5-yl]-2-propen-1-yl]-,ammonium salt (1:1)
- 1,7-Dioxaspiro[5.5]undec-10-ene-2-propanoicacid, a,5-dihydroxy-a,2,10-trimethyl-8-[1-methyl-3-...
- Okadaic acid . ammonium salt(high purity)
- Okadaic acid ammonium salt from Prorocentrum concavum
- Okadaic Acid, Ammonium Salt
- HALOCHONDRINE A
- OKADAIC ACID AMMONIUM
- OKADAIC ACID AMMONIUM SALT (HIGH PURITY)
- 9,10-DEEPITHIO-9,10-DIDEHYDROACANTHIFOLICIN
- 9,10-DEEPITHIO-9,10-DIDEHYDROACANTHIOFOLICIN
- OKADAIC ACID AMMONIUM FROM PROROCENTRUM CONCAVUM
- OKADAIC ACID AMMONIUM SALT, PROROCENTRUM CONCAVUM
- OA
- Ok
- OKADAIC ACID AMMONIUM SALT
- DTXSID40585245
- Okadaic acid ammonium salt from Prorocentrum concavum, >=90% (HPLC), solid
- Azanium;(2R)-3-[(2S,6R,8S,11R)-2-[(E,2R)-4-[(2S,2'R,4R,4aS,6R)-4-hydroxy-2-[(1S,3S)-1-hydroxy-3-[(3R,6S)-3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl]butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-11-hydroxy-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]-2-hydroxy-2-methylpropanoate
- J-009218
- PUBCHEM_16219809
- 155716-06-6
- MDL： MFCD00153856
- InChIKey： ZBOMSHVRJSJGNR-JBNKPAQWSA-N
- Inchi： InChI=1S/C44H68O13.H3N/c1-25-21-34(55-44(23-25)35(46)12-11-31(54-44)24-41(6,50)40(48)49)26(2)9-10-30-14-18-43(53-30)19-15-33-39(57-43)36(47)29(5)38(52-33)32(45)22-28(4)37-27(3)13-17-42(56-37)16-7-8-20-51-42;/h9-10,23,26-28,30-39,45-47,50H,5,7-8,11-22,24H2,1-4,6H3,(H,48,49);1H3/b10-9+;/t26-,27-,28+,30+,31+,32+,33?,34+,35-,36-,37?,38+,39-,41-,42+,43-,44-;/m1./s1
- SMILES： [NH4+].O=C([C@](C[C@@H]1CC[C@@H](O)[C@]2(C=C(C)C[C@@H]([C@@H](/C=C/[C@H]3CC[C@@]4(CCC5O[C@@H](C([C@@H](O)[C@@H]5O4)=C)[C@H](C[C@@H](C4[C@H](C)CC[C@]5(CCCCO5)O4)C)O)O3)C)O2)O1)(C)O)[O-]

Computed Properties

Exact Mass: 821.49300
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 9
Monoisotopic Mass: 821.49254132g/mol
Heavy Atom Count: 58
Complexity: 1510
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 187Å²

Experimental Properties

LogP: 4.25510
PSA: 185.66000
Boiling Point: 947.3°C at 760 mmHg
Flash Point: 526.7°C
Solubility: H2O: 0.1 mg/mL
Color/Form: White to grayish white solid
Solubility: Insoluble in water

Okadaic Acid Ammonium Salt Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
LKT Labs	O4102-25 μg	Okadaic Acid Ammonium	155716-06-6	≥98%	25μg	$197.70	2023-04-12
TRC	O515508-25µg	Okadaic Acid Ammonium Salt	155716-06-6		25µg	55.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O920507-10μg	Okadaic acid ammonium salt, from \nProrocentrum concavum	155716-06-6	≥90% (HPLC)	10μg	￥1,541.70
SHENG KE LU SI SHENG WU JI SHU	sc-202260-25 µg	Okadaic Acid, Ammonium Salt,	155716-06-6	≥98%	25µg	￥466.00	2023-07-10